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Cat. No.: B1288913

Get Quote

In the landscape of drug discovery and development, understanding the fundamental

physicochemical properties of a novel compound is a critical first step. Among these, solubility

stands as a cornerstone, profoundly influencing bioavailability, formulation strategies, and

ultimately, therapeutic efficacy. This guide focuses on 5-isopropoxypicolinic acid, a molecule

of interest for which, despite its availability from chemical suppliers[1], a comprehensive public

record of solubility data is not readily available.

This document, therefore, serves a dual purpose. It is, first and foremost, a practical guide for

the research scientist tasked with characterizing this compound. Recognizing the existing data

gap, we will not merely present a review of non-existent literature. Instead, we will equip the

reader with the foundational knowledge and detailed experimental methodologies required to

independently determine the solubility of 5-isopropoxypicolinic acid. We will leverage data

from structurally similar compounds to build a predictive framework and then provide robust

protocols to validate these hypotheses experimentally. This approach is designed to be a self-

validating system, ensuring the generation of reliable and reproducible data in your laboratory.

As a Senior Application Scientist, my objective is to blend theoretical principles with actionable,

field-proven insights. The causality behind each experimental choice will be elucidated,
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empowering the researcher not just to follow steps, but to understand the "why" behind the

"how." This guide is structured to be a comprehensive resource, from initial theoretical

considerations to the final data analysis and presentation.

Physicochemical Profile of 5-Isopropoxypicolinic
Acid
A thorough understanding of a molecule's intrinsic properties is essential for predicting its

solubility behavior. For 5-isopropoxypicolinic acid, the following information has been

collated from available sources.

Chemical Structure and Basic Information
IUPAC Name: 5-Isopropoxypicolinic acid

CAS Number: 832714-60-0[1]

Molecular Formula: C₉H₁₁NO₃[1]

Molecular Weight: 181.19 g/mol [1]

Canonical SMILES: CC(C)OC1=CC(=NC=C1)C(=O)O

The structure reveals a pyridine ring, a carboxylic acid group, and an isopropoxy ether group.

The carboxylic acid moiety imparts acidic properties, while the pyridine nitrogen can act as a

hydrogen bond acceptor. The isopropoxy group adds a degree of lipophilicity.

Predicted Physicochemical Properties
While experimental data is scarce, computational models can provide valuable estimates for

key parameters that govern solubility.
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Property Predicted Value Significance in Solubility

pKa ~4-5

The carboxylic acid group is

expected to have a pKa in this

range, typical for picolinic acid

derivatives. This is a critical

parameter as the solubility of

this weak acid will be highly

pH-dependent. At pH values

above the pKa, the compound

will exist predominantly in its

more soluble ionized

(carboxylate) form.[2][3]

logP ~1.5-2.5

This estimated octanol-water

partition coefficient suggests a

moderate lipophilicity. The

isopropoxy group increases

lipophilicity compared to its

parent compound, picolinic

acid. This value will influence

its solubility in organic versus

aqueous media.

Melting Point Not available

A higher melting point

generally correlates with lower

solubility due to stronger

intermolecular forces in the

crystal lattice that must be

overcome by the solvent.

Predictive Solubility Analysis Based on Structural
Analogs
In the absence of direct data, examining the solubility of structurally related compounds can

provide valuable insights into the expected behavior of 5-isopropoxypicolinic acid.
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Picolinic Acid: The Parent Compound
Picolinic acid (2-pyridinecarboxylic acid) is the parent scaffold of our target molecule. Recent

studies have quantified its solubility in several polar solvents.

Table 1: Experimental Solubility of Picolinic Acid at ~293 K (20 °C)[4][5][6]

Solvent
Solubility (g/kg of
solvent)

Molar Solubility
(mol/L) - Approx.

Solvent Type

Water 862.5 ~7.0 Polar Protic

Ethanol 57.1 ~0.46 Polar Protic

Acetonitrile 17.0 ~0.14 Polar Aprotic

Analysis: The data clearly shows that picolinic acid is highly soluble in water, with significantly

lower solubility in ethanol and acetonitrile[4][5][6]. This trend is expected for a small, polar

molecule with both hydrogen bond donor (carboxylic acid) and acceptor (pyridine nitrogen,

carbonyl oxygen) sites.

Implications for 5-Isopropoxypicolinic Acid: The addition of the isopropoxy group to the

pyridine ring will increase the molecule's size and lipophilicity. Consequently, we can

hypothesize the following:

Aqueous Solubility: The aqueous solubility of 5-isopropoxypicolinic acid is expected to be

lower than that of picolinic acid due to the hydrophobic nature of the isopropoxy group.

Organic Solvent Solubility: The solubility in less polar organic solvents may be enhanced

compared to picolinic acid.

The Influence of pH
As a weak acid, the aqueous solubility of 5-isopropoxypicolinic acid will be fundamentally

linked to the pH of the solution. The Henderson-Hasselbalch equation governs the equilibrium

between the un-ionized (less soluble) and ionized (more soluble) forms.[3][7]

pH = pKa + log ([A⁻] / [HA])
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Where:

[HA] is the concentration of the un-ionized acid.

[A⁻] is the concentration of the ionized conjugate base (carboxylate).

At a pH below the pKa, the un-ionized form will predominate, leading to lower solubility. As the

pH increases above the pKa, the compound will increasingly ionize to the more polar and thus

more water-soluble carboxylate form.[2][3]

Experimental Determination of Solubility
The following section provides detailed, step-by-step protocols for determining the equilibrium

solubility of 5-isopropoxypicolinic acid. The gravimetric method is presented as a robust and

widely applicable technique.[8]

Workflow for Equilibrium Solubility Determination
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Preparation

Equilibration

Sampling & Analysis

Calculation

Add excess 5-isopropoxypicolinic acid to vial

Add known volume of solvent

Seal vial tightly

Equilibrate at constant temperature
(e.g., 24-72 hours with agitation)

Centrifuge to pellet excess solid

Filter supernatant (0.45 µm PTFE filter)

Transfer known volume of clear filtrate
to a pre-weighed vial

Evaporate solvent under vacuum or nitrogen

Weigh the vial with the dried residue

Calculate solubility (e.g., in mg/mL or g/100g)
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Factors Influencing Solubility

Intrinsic Properties Extrinsic Factors

5-Isopropoxypicolinic Acid
(Weak Acid)
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Crystal Lattice Energy

pH of Mediumdictates ionization

Solvent Polarityinfluences interaction

Temperatureovercome by thermal energy

Aqueous Solubility

Click to download full resolution via product page

Caption: Key Factors Influencing the Solubility of 5-Isopropoxypicolinic Acid.

Data Presentation and Interpretation
The experimentally determined solubility data should be compiled into clear, structured tables

for easy comparison and analysis.

Table 2: Template for Solubility Data of 5-Isopropoxypicolinic Acid in Various Solvents at 25

°C

Solvent Solubility (mg/mL) Molar Solubility (mol/L)

Water Experimental Value Calculated Value

Ethanol Experimental Value Calculated Value

Methanol Experimental Value Calculated Value

Acetonitrile Experimental Value Calculated Value

Acetone Experimental Value Calculated Value

Other Solvents Experimental Value Calculated Value
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Table 3: Template for pH-Solubility Profile of 5-Isopropoxypicolinic Acid in Aqueous Buffers at

25 °C

Buffer pH Solubility (mg/mL) Log(Solubility)

2.0 Experimental Value Calculated Value

4.0 Experimental Value Calculated Value

6.0 Experimental Value Calculated Value

7.4 Experimental Value Calculated Value

8.0 Experimental Value Calculated Value

10.0 Experimental Value Calculated Value

The results from these experiments will provide a comprehensive and quantitative

understanding of the solubility of 5-isopropoxypicolinic acid, enabling informed decisions in

subsequent stages of drug development, from formulation to preclinical testing.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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